Cas no 1903093-45-7 (2-bromo-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-bromo-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide
• CAS No: 1903093-45-7
• MF: C₁₆H₁₃BrN₂O₂S₂
• MW: 409.320620298386
• CID: 5890116
• PubChem ID: 92122530
• Update Time: 2025-06-26

2-bromo-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide
• 1903093-45-7
• F6515-4748
• 2-bromo-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzenesulfonamide
• 2-bromo-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]benzenesulfonamide
• AKOS025383965
• 2-bromo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C16H13BrN2O2S2/c17-14-4-1-2-6-16(14)23(20,21)19-10-12-8-13(11-18-9-12)15-5-3-7-22-15/h1-9,11,19H,10H2
• InChI Key： QQVDBMQPXLVGLB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC1C=NC=C(C2=CC=CS2)C=1)(=O)=O

Computed Properties

• Exact Mass: 407.96018g/mol
• Monoisotopic Mass: 407.96018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-bromo-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide

2-Bromo-N-{5-(Thiophen-2-Yl)Pyridin-3-Ylmethyl}Benzene-1-Sulfonamide

The compound 2-bromo-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 1903093-45-7) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom at the 2-position of the benzene ring, a thiophene moiety attached to a pyridine ring, and a sulfonamide group. These structural elements contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamide groups in drug design due to their ability to enhance solubility, stability, and bioavailability. The presence of a bromine atom further adds to the compound's versatility, as bromine is known for its electron-withdrawing properties, which can influence the molecule's electronic characteristics. Additionally, the thiophene moiety introduces aromaticity and potential conjugation pathways, making this compound a promising candidate for applications in both therapeutic and non-therapeutic contexts.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. The pyridine ring, substituted with a thiophene group at the 5-position, provides a rigid framework that can be exploited for designing bioactive molecules. Recent research has demonstrated that such heterocyclic systems can serve as scaffolds for developing inhibitors of various enzymes, including kinases and proteases. The sulfonamide group, being a common motif in pharmaceuticals, further enhances the likelihood of this compound being utilized in drug discovery programs.

From a synthetic standpoint, the preparation of 2-bromo-N-{5-(thiophen-2-yl)pyridin-3-y lmethyl}benzene-1-sulfonamide involves multi-step reactions that highlight the importance of protecting groups and precise control over reaction conditions. The synthesis typically begins with the bromination of benzene sulfonamide derivatives, followed by nucleophilic substitution or coupling reactions to introduce the pyridine-thiophene moiety. These steps underscore the complexity and precision required in organic synthesis to achieve such specialized structures.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, studies have indicated that it exhibits moderate inhibitory activity against certain enzymes associated with inflammatory processes. This suggests that further optimization could lead to more potent bioactive agents. Moreover, the compound's electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials.

Another area where this compound holds potential is in catalysis. The combination of electron-withdrawing groups (bromine and sulfonamide) and electron-donating groups (thiophene) creates a molecule with unique electronic characteristics that could be exploited in catalytic cycles. Recent advancements in asymmetric catalysis have emphasized the importance of such tailored molecular architectures in achieving high enantioselectivity and catalytic efficiency.

From an environmental standpoint, understanding the fate and behavior of 2-bromo-N-{5-(thiophen-2-y l)pyridin-3-y lmethyl}benzene-1-sulfonamide in various ecosystems is crucial. Studies are ongoing to assess its biodegradability and potential impact on aquatic life. Preliminary results suggest that under aerobic conditions, the compound undergoes slow degradation via hydrolysis and microbial action. However, further research is needed to fully characterize its environmental impact.

In conclusion, 2-bromo-N-{5-(thiophen -2-y l)pyridin -3-y lmethyl}benzene -1-sulfonamide (CAS No. 1903093 -45 -7) represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. Its unique structure, combined with recent advances in synthetic methodologies and biological testing, positions it as a valuable tool in both academic research and industrial development.